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Compound of Interest

Compound Name:
5-Methylpyridin-3-amine

hydrochloride

Cat. No.: B1520059 Get Quote

An In-Depth Technical Guide to 5-Methylpyridin-3-amine Hydrochloride

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on 5-Methylpyridin-3-amine hydrochloride. It covers the

compound's core chemical identity, molecular structure, synthesis, applications, and safety

considerations, providing the foundational knowledge necessary for its effective use in research

and development.

Core Identification and Physicochemical Properties
5-Methylpyridin-3-amine hydrochloride is the salt form of the versatile heterocyclic building

block, 5-Methylpyridin-3-amine (also known as 3-Amino-5-picoline). The hydrochloride form is

often preferred in laboratory and developmental settings due to its enhanced stability, improved

handling characteristics, and typically greater solubility in aqueous media compared to the free

base.[1]

A clear distinction between the hydrochloride salt and its corresponding free base is crucial for

accurate experimental design and reagent sourcing. The key identifiers and properties are

summarized below.

Table 1: Chemical Identifiers
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Identifier
5-Methylpyridin-3-amine
Hydrochloride

5-Methylpyridin-3-amine
(Free Base)

CAS Number 957065-90-6[1][2][3] 3430-19-1[4][5][6]

Molecular Formula C₆H₈N₂·HCl[1] C₆H₈N₂[4][6]

Molecular Weight 144.6 g/mol [1][2] 108.14 g/mol [4][6]

IUPAC Name
5-methylpyridin-3-aminium

chloride
5-methylpyridin-3-amine[6]

Common Synonyms 3-Amino-5-methylpyridine HCl
3-Amino-5-picoline, 5-Amino-3-

picoline[7]

Table 2: Physicochemical Properties

Property Data Source(s)

Appearance
Colorless or light yellow solid

(referring to free base)
[8]

Melting Point 59-63 °C (for free base)

Solubility

Soluble in water

(hydrochloride); Soluble in

ethanol, acetone,

dichloromethane (free base)

[1][8]

Storage Conditions

Store at 0-8°C, inert

atmosphere, keep in dark

place

[1][4]

Molecular Structure
The molecular architecture of 5-Methylpyridin-3-amine consists of a pyridine ring substituted at

the 3-position with an amino (-NH₂) group and at the 5-position with a methyl (-CH₃) group. The

hydrochloride salt is formed by the protonation of the more basic pyridine ring nitrogen,

resulting in a pyridinium cation, with chloride as the counter-ion. This structure is a valuable
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pharmacophore, as the nitrogen atoms provide polarity and hydrogen bonding capabilities

essential for interaction with biological targets like proteins and enzymes.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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